Cas no 2228441-44-7 (2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: 2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 2228441-44-7
• MF: C₉H₉BrF₂OS
• MW: 283.132967710495
• CID: 5909922
• PubChem ID: 165633054
• Update Time: 2025-05-19

2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• 2-bromo-1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-ol
• EN300-1953344
• 2228441-44-7

• Inchi： 1S/C9H9BrF2OS/c10-5-8(13)6-1-3-7(4-2-6)14-9(11)12/h1-4,8-9,13H,5H2
• InChI Key： YBAFGAHDYNNFGB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)SC(F)F)O

Computed Properties

• Exact Mass: 281.95255g/mol
• Monoisotopic Mass: 281.95255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol

2-Bromo-1-{4-(Difluoromethyl)Sulfanylphenyl}Ethan-1-ol

The compound 2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2228441-44-7) is a chemically synthesized organic compound with a complex structure that combines bromine, sulfur, and fluorine atoms in a unique arrangement. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure features a bromine atom attached to a carbon chain, which is further connected to a phenyl ring substituted with a difluoromethyl sulfanyl group. This combination of functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. The presence of the bromine atom in this compound contributes to its high reactivity and selectivity in various chemical reactions. For instance, bromine substitution can significantly influence the electronic properties of the molecule, making it an ideal candidate for use in Suzuki-Miyaura coupling reactions. These reactions are widely employed in the synthesis of biologically active compounds, such as kinase inhibitors and anticancer agents.

The difluoromethyl sulfanylphenyl group in the compound adds another layer of complexity to its structure. The sulfur atom in the sulfanyl group acts as a nucleophile, enabling the molecule to participate in nucleophilic substitution reactions. Additionally, the fluorine atoms attached to the methyl group introduce steric hindrance and electronic effects, which can modulate the reactivity of the molecule. This makes 2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol a valuable precursor for synthesizing more complex molecules with tailored functionalities.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of transition metal catalysts, such as palladium complexes, has been shown to enhance the efficiency of these reactions. Recent advancements in catalytic methods have allowed for the scalable production of this compound, making it more accessible for research and industrial applications.

The ethan-1-ol moiety in the compound introduces hydroxyl functionality, which can be further modified to create derivatives with diverse biological activities. For example, oxidation of the alcohol group can yield aldehydes or ketones, which are valuable intermediates in organic synthesis. Furthermore, the hydroxyl group can serve as a site for bioisosteric replacements, enabling the design of bioactive molecules with improved pharmacokinetic profiles.

From an environmental perspective, understanding the fate and transport of 2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol is crucial for assessing its potential impact on ecosystems. Studies have shown that brominated compounds can undergo biodegradation under specific conditions, although their persistence varies depending on their structural complexity. The presence of fluorine atoms may influence the rate of degradation due to their electron-withdrawing effects.

In conclusion, 2-bromo-1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2228441-44-7) is a multifaceted organic compound with significant potential in various scientific domains. Its unique combination of functional groups and reactivity make it an invaluable tool for researchers exploring novel chemical transformations and drug discovery pathways.